Cas no 944905-56-0 (2-(pyrrolidin-2-yl)pyrimidine)

• Product Name: 2-(pyrrolidin-2-yl)pyrimidine
• CAS No: 944905-56-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD31745757
• CID: 654232
• PubChem ID: 18542479
• Update Time: 2025-11-03

2-(pyrrolidin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyrrolidinyl)pyrimidine
• 2-pyrrolidin-2-ylpyrimidine
• 2-(pyrrolidin-2-yl)pyrimidine
• 2-Pyrrolidin-2-yl-pyrimidine
• AKOS012621369
• FT-0737984
• 944905-56-0
• SCHEMBL3921349
• CHEMBL4543661
• 2-pyrimidinyl pyrrolidine
• EN300-103957
• F53377
• AB58645
• CS-0091432
• DA-28548

• MDL： MFCD31745757
• Inchi： 1S/C8H11N3/c1-3-7(9-4-1)8-10-5-2-6-11-8/h2,5-7,9H,1,3-4H2
• InChI Key： ZSWGTTPYUUGGDI-UHFFFAOYSA-N
• SMILES： N1CCCC1C1N=CC=CN=1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 253 ºC
• Flash Point: 107 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyrrolidin-2-yl)pyrimidine

2-(Pyrrolidin-2-yl)Pyrimidine: A Comprehensive Overview

2-(Pyrrolidin-2-yl)pyrimidine is a heterocyclic compound with the CAS registry number 944905-56-0. This compound belongs to the class of pyrimidine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-(pyrrolidin-2-yl)pyrimidine consists of a pyrimidine ring fused with a pyrrolidine moiety, making it a versatile scaffold for further functionalization and exploration.

The synthesis of 2-(pyrrolidin-2-yl)pyrimidine typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives or aldehydes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that lead to the formation of the pyrrolidine-pyrimidine hybrid structure.

One of the most promising applications of 2-(pyrrolidin-2-yl)pyrimidine lies in its potential as a building block for drug discovery. Pyrimidine derivatives are known for their ability to interact with biological targets such as kinases, GPCRs, and ion channels. The incorporation of the pyrrolidine group into the pyrimidine framework introduces additional flexibility and hydrogen bonding capabilities, which can enhance bioavailability and target specificity. Recent studies have demonstrated that 2-(pyrrolidin-2-yl)pyrimidine derivatives exhibit potent inhibitory activity against various enzymes associated with cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 2-(pyrrolidin-2-yl)pyrimidine has also gained attention in the field of materials science. The compound's ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for sensing, catalysis, and electronics. For example, researchers have reported the use of 944905-56-0 in constructing metalloporphyrin-based sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds.

From a structural perspective, 2-(pyrrolidin-2-yl)pyrimidine exhibits interesting photophysical properties due to its conjugated system. This makes it a candidate for applications in optoelectronics and nonlinear optics. Recent investigations have explored the use of this compound as a chromophore in dye-sensitized solar cells (DSSCs), where it has shown improved light-harvesting efficiency compared to traditional chromophores.

The study of 944905-56-0 has also led to insights into its role in supramolecular chemistry. The compound's ability to form self-assembled structures through hydrogen bonding and π–π interactions has been exploited in the design of novel supramolecular assemblies. These assemblies hold potential for applications in drug delivery systems, molecular recognition, and nanotechnology.

In conclusion, 2-(pyrrolidin-2-yl)pyrimidine (CAS No. 944905-56-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.